Cas no 1289385-87-0 (tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate)

• Product Name: tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate
• CAS No: 1289385-87-0
• MF: C₁₆H₂₇N₃O₂S
• MW: 325.469482660294
• CID: 2090958
• PubChem ID: 60137396
• Update Time: 2025-10-29

tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate
• tert-butyl N-methyl-N-[1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-yl]carbamate
• Carbamic acid, N-methyl-N-[1-[1-(2-thiazolyl)ethyl]-4-piperidinyl]-, 1,1-dimethylethyl ester
• 1289385-87-0
• AKOS015940408
• TERT-BUTYL N-METHYL-N-{1-[1-(1,3-THIAZOL-2-YL)ETHYL]PIPERIDIN-4-YL}CARBAMATE
• Methyl-[1-(1-thiazol-2-yl-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester
• DB-265518

• MDL： MFCD18837454
• Inchi： 1S/C16H27N3O2S/c1-12(14-17-8-11-22-14)19-9-6-13(7-10-19)18(5)15(20)21-16(2,3)4/h8,11-13H,6-7,9-10H2,1-5H3
• InChI Key： HYOHYHVBRSKCIP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)N1CCC(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 325.18239829Da
• Monoisotopic Mass: 325.18239829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate

Comprehensive Overview of tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate (CAS No. 1289385-87-0)

tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate (CAS No. 1289385-87-0) is a specialized organic compound with a unique structural framework, combining a piperidine core, a thiazole moiety, and a carbamate functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula and intricate architecture make it a subject of interest for synthetic chemists and drug discovery professionals.

The compound's thiazole ring is a critical feature, as this heterocycle is widely recognized for its bioactivity in medicinal chemistry. Thiazole derivatives are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. Meanwhile, the piperidine scaffold is a common motif in CNS-targeting drugs, suggesting potential neurological applications. The inclusion of a tert-butyl carbamate group further enhances its stability, making it suitable for controlled-release formulations.

In recent years, researchers have focused on optimizing the synthesis of tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline production. These innovations align with the growing demand for sustainable and efficient synthetic methods, a hot topic in green chemistry forums and industry conferences.

From a commercial perspective, this compound is often sought after by pharmaceutical companies developing novel small-molecule therapeutics. Its structural complexity allows for diverse modifications, enabling the creation of libraries for high-throughput screening. Additionally, its potential role in kinase inhibition and GPCR modulation has sparked interest among researchers investigating treatments for metabolic disorders and neurodegenerative diseases.

Analytical characterization of CAS No. 1289385-87-0 typically involves HPLC, NMR, and mass spectrometry to ensure batch-to-batch consistency. Purity standards exceeding 98% are often required for preclinical studies, reflecting the compound's importance in early-stage drug development. Regulatory compliance, including ICH guidelines, is strictly adhered to during its manufacture and distribution.

Beyond pharmaceuticals, this compound has niche applications in material science, particularly in the design of functionalized polymers and ligands for catalysis. Its ability to coordinate with metals could unlock innovations in asymmetric synthesis—a trending area in academic and industrial R&D. Such interdisciplinary relevance underscores its value across multiple scientific domains.

As the scientific community continues to explore tert-Butyl methyl(1-(1-(thiazol-2-yl)ethyl)piperidin-4-yl)carbamate, its patent landscape evolves dynamically. Recent filings highlight novel derivatives with enhanced bioavailability, addressing a key challenge in drug formulation. This aligns with frequent search queries like "improving drug solubility" and "prodrug strategies," indicating strong market-driven interest.

In summary, CAS No. 1289385-87-0 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from life sciences to advanced materials—demonstrate how targeted molecular design can bridge gaps between disciplines. Future research will likely uncover even broader utilities, solidifying its position as a cornerstone compound in 21st-century chemistry.